Cas no 64732-36-1 (4-(propan-2-yl)phenylmethanesulfonamide)

4-(Propan-2-yl)phenylmethanesulfonamide is a sulfonamide derivative characterized by its isopropyl-substituted phenyl ring, which enhances its steric and electronic properties. This compound is of interest in medicinal chemistry and material science due to its potential as a versatile intermediate or functional group modifier. The sulfonamide moiety offers stability and hydrogen-bonding capabilities, while the isopropyl group contributes to lipophilicity, influencing solubility and reactivity. Its well-defined structure allows for precise modifications in synthetic applications, making it suitable for drug development, catalysis, or polymer research. The compound's balanced physicochemical profile ensures compatibility with a range of reaction conditions, supporting its utility in diverse chemical processes.

4-(propan-2-yl)phenylmethanesulfonamide structure

64732-36-1 structure

Product Name:4-(propan-2-yl)phenylmethanesulfonamide

CAS No:64732-36-1

MF:C₁₀H₁₅NO₂S

MW:213.29660153389

CID:417581

PubChem ID:43164314

Update Time:2025-06-07

4-(propan-2-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenemethanesulfonamide, 4-(1-methylethyl)-
- (4-propan-2-ylphenyl)methanesulfonamide
- AKOS009343188
- (4-ISOPROPYLPHENYL)METHANESULFONAMIDE
- 1-[4-(Propan-2-yl)phenyl]methanesulfonamide
- DTXSID00655650
- EN300-178392
- SB79128
- 64732-36-1
- 1-(4-isopropylphenyl)methanesulfonamide
- [4-(propan-2-yl)phenyl]methanesulfonamide
- MFCD11212978
- AU-004/43508357
- Z385450892
- QUHGEDDAENKRCA-UHFFFAOYSA-N
- SCHEMBL4739419
- 4-(propan-2-yl)phenylmethanesulfonamide
- Inchi： 1S/C10H15NO2S/c1-8(2)10-5-3-9(4-6-10)7-14(11,12)13/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
- InChI Key： QUHGEDDAENKRCA-UHFFFAOYSA-N
- SMILES： S(CC1C=CC(=CC=1)C(C)C)(N)(=O)=O

Computed Properties

Exact Mass: 213.08245
Monoisotopic Mass: 213.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 68.5Å²

Experimental Properties

PSA: 60.16

4-(propan-2-yl)phenylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N756968-10mg	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1		10mg	$ 50.00	2022-06-03
TRC	N756968-50mg	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1		50mg	$ 185.00	2022-06-03
TRC	N756968-100mg	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1		100mg	$ 275.00	2022-06-03
Enamine	EN300-178392-0.05g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	0.05g	$162.0	2025-02-20
Enamine	EN300-178392-0.1g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	0.1g	$241.0	2025-02-20
Enamine	EN300-178392-0.25g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	0.25g	$347.0	2025-02-20
Enamine	EN300-178392-0.5g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	0.5g	$546.0	2025-02-20
Enamine	EN300-178392-1.0g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	1.0g	$699.0	2025-02-20
Enamine	EN300-178392-2.5g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	2.5g	$1370.0	2025-02-20
Enamine	EN300-178392-5.0g	[4-(propan-2-yl)phenyl]methanesulfonamide	64732-36-1	95.0%	5.0g	$2028.0	2025-02-20